Myosin I ATPase Inhibition
Phenamacril inhibits F. graminearum myosin I ATPase with an IC50 of ~360 nM in a reversible, noncompetitive manner [1]. This contrasts with covalent sterol biosynthesis inhibitors such as tebuconazole, which act irreversibly on CYP51. The reversible binding of phenamacril reduces the residence time on the target, a property that impacts resistance emergence but also allows for rapid off-target clearance [2]. No equivalent myosin-targeting fungicide exists in commercial use, making this a class-level differentiation.
| Evidence Dimension | In vitro target inhibition potency and binding mode |
|---|---|
| Target Compound Data | IC50 ~360 nM (reversible, noncompetitive) |
| Comparator Or Baseline | Tebuconazole (irreversible CYP51 inhibitor); no direct myosin I comparator available |
| Quantified Difference | Unique mechanism; no cross-resistance with DMI or benzimidazole fungicides |
| Conditions | Purified F. graminearum myosin I motor domain; ATPase activity assay |
Why This Matters
Procurement based on mode of action diversity is essential for resistance management; phenamacril offers the only commercial myosin I inhibition mechanism for Fusarium control.
- [1] Wollenberg, R. D., Téllez, M. H., Hansen, F. T., Jørgensen, M. E., Kragelund, B. B., & Giese, H. (2019). Phenamacril is a reversible and noncompetitive inhibitor of Fusarium class I myosin. Journal of Biological Chemistry, 294(4), 1328–1337. View Source
- [2] Zhou, Y., Li, J., Zhan, J., & Xu, J. (2020). Structural basis of Fusarium myosin I inhibition by phenamacril. PLOS Pathogens, 16(3), e1008409. View Source
